Cas no 1020277-43-3 (6-(Piperidin-4-yl)isoquinoline)
1020277-43-3 structure
Product Name:6-(Piperidin-4-yl)isoquinoline
CAS No:1020277-43-3
MF:C14H16N2
MW:212.290243148804
CID:4559334
Update Time:2023-08-10
6-(Piperidin-4-yl)isoquinoline Chemical and Physical Properties
Names and Identifiers
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- 6-(Piperidin-4-yl)isoquinoline
-
- Inchi: 1S/C14H16N2/c1-2-14-10-16-8-5-13(14)9-12(1)11-3-6-15-7-4-11/h1-2,5,8-11,15H,3-4,6-7H2
- InChI Key: WKJJFCLGSAPOMH-UHFFFAOYSA-N
- SMILES: N1CCC(C2C=CC3C=NC=CC=3C=2)CC1
Computed Properties
- Exact Mass: 212.131349g/mol
- Monoisotopic Mass: 212.131349g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 212.29g/mol
- XLogP3: 2.2
- Topological Polar Surface Area: 24.9
6-(Piperidin-4-yl)isoquinoline Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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